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Compound of Interest

Compound Name: Sibiricose A6

Cat. No.: B1232524 Get Quote

Disclaimer: The following application notes and protocols are based on studies of an

oligosaccharide ester fraction derived from Polygala tenuifolia, which contains Sibiricose A6.

Currently, there is a lack of published data on the specific dosage and administration of isolated

Sibiricose A6 in mice. Researchers should use this information as a starting point and conduct

dose-response studies to determine the optimal dosage for purified Sibiricose A6.

Introduction
Sibiricose A6 is an oligosaccharide ester found in the roots of Polygala tenuifolia, a plant used

in traditional medicine. Research suggests that extracts containing Sibiricose A6 possess

antioxidant and neuroprotective properties. These notes provide a summary of the available

data on the administration of a Sibiricose A6-containing fraction to mice and a general

protocol for its use in preclinical research.

Data Presentation
Table 1: Dosage and Administration of a Sibiricose A6-Containing Oligosaccharide Ester

Fraction in Mice
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Compound/Ext
ract

Dosage
Administration
Route

Mouse Model
Observed
Effects

Oligosaccharide

Ester Fraction

(from Polygala

tenuifolia)

50 mg/kg Oral gavage

Senescence-

Accelerated

Mouse Prone 8

(SAMP8)

Increased

activities of

superoxide

dismutase (SOD)

and glutathione

peroxidase

(GSH-Px);

Decreased levels

of

malondialdehyde

(MDA) in blood

and liver.

Chinese Herbal

Extract

(containing

Sibiricose A6)

Not specified for

individual

components

Intragastric

administration

Scopolamine-

induced cognitive

impairment

model

Recovered

cognitive

impairment,

increased

acetylcholine

content and

choline

acetyltransferase

activity,

decreased

acetylcholinester

ase activity.[1]

Experimental Protocols
Protocol 1: Evaluation of Antioxidant Activity of a Sibiricose A6-Containing Fraction in Mice

This protocol is adapted from a study investigating the antioxidant effects of an oligosaccharide

ester fraction from Polygala tenuifolia in senescence-accelerated mice.

1. Materials:
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Sibiricose A6-containing oligosaccharide ester fraction
Vehicle (e.g., distilled water, 0.5% carboxymethylcellulose sodium)
Senescence-Accelerated Mouse Prone 8 (SAMP8) mice
Oral gavage needles
Standard laboratory equipment for animal housing and care
Assay kits for SOD, GSH-Px, and MDA

2. Animal Model:

Use male or female SAMP8 mice, a model for accelerated aging and oxidative stress.
House animals under standard laboratory conditions (12-hour light/dark cycle, controlled
temperature and humidity) with ad libitum access to food and water.
Acclimatize animals for at least one week before the experiment.

3. Experimental Groups:

Control Group: Administer vehicle only.
Treatment Group: Administer the oligosaccharide ester fraction at a dosage of 50 mg/kg
body weight.

4. Administration:

Prepare a homogenous suspension of the oligosaccharide ester fraction in the chosen
vehicle.
Administer the suspension or vehicle orally via gavage once daily for a predetermined period
(e.g., 2-4 weeks).

5. Outcome Measures:

At the end of the treatment period, collect blood and liver tissue samples.
Measure the activity of SOD and GSH-Px in blood and/or liver homogenates using
commercially available assay kits.
Measure the levels of MDA in blood and/or liver homogenates as an indicator of lipid
peroxidation.

6. Statistical Analysis:

Analyze data using appropriate statistical tests (e.g., t-test or ANOVA) to compare the
treatment group with the control group. A p-value of <0.05 is typically considered statistically
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Caption: Experimental workflow for evaluating the antioxidant effects of a Sibiricose A6-

containing fraction in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1232524#dosage-and-administration-of-sibiricose-
a6-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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